Cas no 1704963-94-9 ((3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1704963-94-9
• MF: C₁₂H₁₅BrClNO₄S
• MW: 384.673800706863
• CID: 6140886
• PubChem ID: 102841420
• Update Time: 2025-10-27

(3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• (3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1283944
• 1704963-94-9

• Inchi： 1S/C12H15BrClNO4S/c1-12(2,3)19-11(18)15-7(5-9(16)17)8-4-6(13)10(14)20-8/h4,7H,5H2,1-3H3,(H,15,18)(H,16,17)/t7-/m0/s1
• InChI Key： ABFUYUQSBUAXRY-ZETCQYMHSA-N
• SMILES： BrC1=C(SC(=C1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 382.95937g/mol
• Monoisotopic Mass: 382.95937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Comprehensive Overview of (3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1704963-94-9)

(3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1704963-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiophene ring substituted with bromo and chloro groups, a tert-butoxycarbonyl (Boc) protected amino group, and a propanoic acid moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules.

The compound's CAS number 1704963-94-9 is frequently searched in scientific databases, reflecting its relevance in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for protease inhibitors and other therapeutic agents. The presence of both bromo and chloro substituents on the thiophene ring enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for (3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid has surged due to its utility in peptide synthesis and medicinal chemistry. The Boc-protected amino group is a critical feature, offering stability during synthetic processes while allowing for selective deprotection when needed. This characteristic is highly valued in the development of targeted drug delivery systems and small-molecule therapeutics.

From a market perspective, CAS 1704963-94-9 is often discussed in the context of custom synthesis and contract research organizations (CROs). Pharmaceutical companies and academic institutions seek high-purity batches of this compound to support their R&D efforts. The growing interest in personalized medicine and bioconjugation techniques has further amplified its importance, as it serves as a versatile linker in biopharmaceutical applications.

The synthesis of (3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid typically involves multi-step organic reactions, including halogenation, protection-deprotection strategies, and carboxylic acid functionalization. These processes require precise control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and verify its structural integrity.

One of the trending topics in the scientific community is the exploration of thiophene-based compounds for their anti-inflammatory and antiviral properties. Given its structural features, 1704963-94-9 is being investigated as a potential candidate for modulating enzyme activity in diseases like COVID-19 and autoimmune disorders. Researchers are also examining its role in cancer therapy, particularly in inhibiting specific protein-protein interactions.

In addition to its pharmaceutical applications, (3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid is studied for its potential in material science. The thiophene core is known for its electron-rich properties, making it suitable for designing organic semiconductors and conductive polymers. This dual applicability in life sciences and advanced materials underscores its versatility.

For laboratories and manufacturers, sourcing high-quality CAS 1704963-94-9 is crucial. Suppliers often highlight its ≥95% purity and provide detailed certificates of analysis (CoA) to meet regulatory standards. The compound's stability under controlled storage conditions (typically 2-8°C in a dry environment) ensures its longevity for research use.

Looking ahead, the compound's role in green chemistry initiatives is gaining traction. Scientists are exploring eco-friendly synthetic routes to produce (3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid with minimal waste and energy consumption. This aligns with global trends toward sustainable pharmaceutical manufacturing and reduced environmental impact.

In summary, (3S)-3-(4-bromo-5-chlorothiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1704963-94-9) is a multifaceted compound with broad applications in drug development, material science, and bioconjugation. Its unique structure and reactivity profile make it indispensable for researchers aiming to innovate in these fields. As scientific advancements continue, the demand for this compound is expected to grow, solidifying its position as a key player in modern chemistry.